Cas no 27710-10-7 (Naphthyl glucuronide)

• Product Name: Naphthyl glucuronide
• CAS No: 27710-10-7
• MF: C₁₆H₁₆O₇
• MW: 320.294045448303
• CID: 259809
• PubChem ID: 152936
• Update Time: 2024-02-28

Naphthyl glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,1-naphthalenyl
• (2S,3S,4S,5R)-3,4,5-trihydroxy-6-naphthalen-1-yloxyoxane-2-carboxylic acid
• Naphthyl glucuronide
• 1-Naphthol-beta-D-glucuronide
• 1-Naphthol beta-D-Glucuronide
• 1-Naphthol b-D-glucuronide
• Glucosiduronic acid, 1-naphthyl, D-

• Inchi： 1S/C16H16O7/c17-11-12(18)14(15(20)21)23-16(13(11)19)22-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11-14,16-19H,(H,20,21)/t11-,12-,13+,14-,16?/m0/s1
• InChI Key： KEQWBZWOGRCILF-AKFOCJAPSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H](C1OC1=CC=CC2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 320.09
• Monoisotopic Mass: 320.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 1.3

Experimental Properties

• Density: 1.567
• Boiling Point: 623°Cat760mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds